Cas no 88111-63-1 (3-Isopropoxypyridine)

3-Isopropoxypyridine is a heterocyclic organic compound featuring a pyridine ring substituted with an isopropoxy group at the 3-position. This structure imparts unique reactivity and solubility properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich pyridine core facilitates nucleophilic substitution reactions, while the isopropoxy group enhances steric and electronic modulation for tailored applications. The compound exhibits good stability under standard conditions and is compatible with a range of organic solvents, enabling versatile use in cross-coupling and functionalization reactions. Its well-defined molecular architecture supports precise derivatization, contributing to its utility in the development of bioactive molecules and specialty chemicals.
3-Isopropoxypyridine structure
3-Isopropoxypyridine structure
Product Name:3-Isopropoxypyridine
CAS No:88111-63-1
MF:C8H11NO
MW:137.179042100906
MDL:MFCD18384410
CID:644674
PubChem ID:11355508
Update Time:2025-08-05

3-Isopropoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-methylethoxy)-Pyridine
    • 3-Isopropoxypyridine
    • 3-propan-2-yloxypyridine
    • pyridine 3-(1-methylethoxy)
    • Pyridine, 3-(1-methylethoxy)-
    • 3-isopropyloxypyridine
    • 5-isopropoxypyridine
    • 3-(propan-2-yloxy)pyridine
    • HSAWPCNJLDNOEM-UHFFFAOYSA-N
    • AK167273
    • 3-(1-Methylethoxy)pyridine (ACI)
    • Pyridine, 3-isopropoxy- (6CI)
    • 88111-63-1
    • 3-Isopropoxypyridine; 3-Isopropyloxypyridine
    • MFCD18384410
    • DS-9464
    • DB-165908
    • AKOS025287171
    • CS-0028731
    • SCHEMBL4946642
    • N10666
    • DTXSID10463248
    • SB52302
    • MDL: MFCD18384410
    • Inchi: 1S/C8H11NO/c1-7(2)10-8-4-3-5-9-6-8/h3-7H,1-2H3
    • InChI Key: HSAWPCNJLDNOEM-UHFFFAOYSA-N
    • SMILES: N1C=C(OC(C)C)C=CC=1

Computed Properties

  • Exact Mass: 137.084063974g/mol
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 93.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 22.1

3-Isopropoxypyridine Pricemore >>

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3-Isopropoxypyridine Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Hexadecyltrimethylammonium bromide ,  Water ;  8 min, 1 bar, 120 °C
Reference
Environmentally benign synthetic protocol for O-alkylation of β-naphthols and hydroxy pyridines in aqueous micellar media
Kancharla, Rajendar Reddy; Kamatala, Chinna Rajanna; Soma, Ramgopal; Mukka, Satish Kumar; Sariah, Sana, Green and Sustainable Chemistry, 2012, 2(4), 123-132

Production Method 2

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: 1,10-Phenanthroline ,  Cuprous iodide Solvents: Isopropanol
Reference
Copper-Catalyzed Coupling of Aryl Iodides with Aliphatic Alcohols
Wolter, Martina; Nordmann, Gero; Job, Gabriel E.; Buchwald, Stephen L., Organic Letters, 2002, 4(6), 973-976

Production Method 3

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Copper (silylpropylureidophenanthroline complexes, immobilized on MCM-41) ;  36 h, 110 °C
Reference
MCM-41-immobilized 1,10-phenanthroline-copper(I) complex: a highly efficient and recyclable catalyst for the coupling of aryl iodides with aliphatic alcohols
Lin, Yang; Cai, Mingzhong; Fang, Zhiqiang; Zhao, Hong, RSC Advances, 2016, 6(88), 85186-85193

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium ethoxide
1.2 -
Reference
A chemical ionization study of deuteron transfer initiated propene loss from propoxypyridines
van Beelen, Eric S. E.; Molenaar-Langeveld, Tineke A.; Ingemann, Steen, Journal of the American Society for Mass Spectrometry, 2003, 14(10), 1166-1176

3-Isopropoxypyridine Raw materials

3-Isopropoxypyridine Preparation Products

Additional information on 3-Isopropoxypyridine

3-Isopropoxypyridine

The compound 3-Isopropoxypyridine (CAS No: 88111-63-1) is an organic chemical that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as isopropoxy-pyridine, belongs to the class of heterocyclic aromatic compounds, specifically pyridines, which are widely recognized for their unique chemical properties and versatility in synthesis.

Recent studies have highlighted the potential of 3-isopropoxypyridine in the field of catalysis, where its ability to act as a ligand in transition metal complexes has been extensively explored. Researchers have demonstrated that the compound's electron-donating isopropoxy group enhances the stability and reactivity of metal catalysts, making it a promising candidate for applications in asymmetric catalysis and industrial chemical processes.

In addition to its catalytic applications, 3-isopropoxypyridine has shown potential in the pharmaceutical industry. Its structural similarity to certain bioactive molecules has led to its use as a building block in drug discovery programs. For instance, recent research has focused on its role in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

The synthesis of 3-isopropoxypyridine typically involves nucleophilic aromatic substitution reactions, where the isopropoxy group is introduced onto the pyridine ring under specific reaction conditions. Recent advancements in this synthesis methodology have focused on improving yield and selectivity, often employing microwave-assisted techniques or green chemistry principles to minimize environmental impact.

Furthermore, 3-isopropoxypyridine has been investigated for its role in materials science, particularly in the development of coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions such as zinc and copper has led to the creation of porous materials with applications in gas storage and catalysis.

From an environmental standpoint, studies have been conducted to assess the biodegradability and toxicity of 3-isopropoxypyridine. These studies are crucial for ensuring that its use in industrial and pharmaceutical applications does not pose risks to ecosystems or human health. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental impact.

In summary, 3-isopropoxypyridine (CAS No: 88111-63-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemistry and materials science.

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